3'-Bromo-3-(3-chlorophenyl)propiophenone

• IUPAC Name: 1-(3-bromophenyl)-3-(3-chlorophenyl)propan-1-one
• InChI: InChI=1S/C15H12BrClO/c16-13-5-2-4-12(10-13)15(18)8-7-11-3-1-6-14(17)9-11/h1-6,9-10H,7-8H2
• InChI Key: VAFVVMBDCAMYNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CCC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C15H12BrClO
• DSSTOX Substance ID: DTXSID60644424
• Molecular Weight: 323.61 g/mol
• CAS No.: 898762-53-3

Description

3-Bromo-3-(3-chlorophenyl)propiophenone, also known as 3-Bromo-3-chlorophenylpropiophenone, is a synthetic chemical compound commonly used in organic synthesis and laboratory experiments. It is a colorless crystalline solid with a molecular weight of 282.51 g/mol and a boiling point of 268°C. 3-Bromo-3-(3-chlorophenyl)propiophenone is a versatile reagent with a wide range of applications in organic synthesis, drug discovery, and chemical biology.

Safety and Hazards

This compound is considered hazardous and should be handled with care. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to use personal protective equipment as required and to handle it under inert gas.

Future Directions

As a chemical compound used in various scientific research applications, 3’-Bromo-3-(3-chlorophenyl)propiophenone has potential for further exploration in the field of organic synthesis and chemical production processes. Its unique properties make it suitable for diverse experiments, contributing to advancements in multiple fields.

Mechanism of Action

Target of Action

It is known that this compound is used as a key intermediate in the synthesis of various drugs .

Mode of Action

It is known to undergo reactions at the benzylic position . This involves free radical bromination, nucleophilic substitution, and oxidation .

Biochemical Pathways

It is used in the synthesis of various compounds, suggesting that it may play a role in multiple biochemical pathways .

Result of Action

It is known to be used in the synthesis of o-, m - and p - isomers of (±)-2- [3- (hydroxybenzoyl)phenyl] propanoic acid and 2- (methylamino)-1- (3-bromophenyl)propan-1-one .

Biochemical Analysis

Biochemical Properties

3’-Bromo-3-(3-chlorophenyl)propiophenone plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many substances. The nature of these interactions often involves the inhibition or activation of enzymatic activity, leading to changes in metabolic pathways .

Cellular Effects

The effects of 3’-Bromo-3-(3-chlorophenyl)propiophenone on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to modulate the expression of genes involved in oxidative stress responses, thereby impacting cellular homeostasis .

Molecular Mechanism

At the molecular level, 3’-Bromo-3-(3-chlorophenyl)propiophenone exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes, leading to changes in gene expression. One of the key mechanisms involves the binding to receptor sites on enzymes, altering their conformation and activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of 3’-Bromo-3-(3-chlorophenyl)propiophenone change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions but may degrade over time, leading to a decrease in its efficacy .

Dosage Effects in Animal Models

The effects of 3’-Bromo-3-(3-chlorophenyl)propiophenone vary with different dosages in animal models. At lower doses, it may exhibit therapeutic effects, while higher doses can lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

3’-Bromo-3-(3-chlorophenyl)propiophenone is involved in various metabolic pathways. It interacts with enzymes such as cytochrome P450, influencing metabolic flux and metabolite levels. These interactions can lead to changes in the overall metabolic profile of cells, affecting their function and viability .

Transport and Distribution

The transport and distribution of 3’-Bromo-3-(3-chlorophenyl)propiophenone within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the localization and accumulation of the compound, influencing its activity and effects on cellular processes .

Subcellular Localization

The subcellular localization of 3’-Bromo-3-(3-chlorophenyl)propiophenone is crucial for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications. This localization affects its interactions with other biomolecules and its overall efficacy in biochemical reactions .